Cas no 2227839-84-9 ((2R)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine)

• Product Name: (2R)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine
• CAS No: 2227839-84-9
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 6083412
• PubChem ID: 165636020
• Update Time: 2025-10-21

(2R)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine
• 2227839-84-9
• EN300-1980179

• Inchi： 1S/C10H12ClF2N/c1-6(14)2-3-7-4-5-8(12)9(11)10(7)13/h4-6H,2-3,14H2,1H3/t6-/m1/s1
• InChI Key： KRSPEUXDDYVLPA-ZCFIWIBFSA-N
• SMILES： ClC1=C(C=CC(=C1F)CC[C@@H](C)N)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine

Comprehensive Overview of (2R)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine (CAS No. 2227839-84-9): Properties, Applications, and Research Insights

The compound (2R)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine (CAS No. 2227839-84-9) is a chiral amine derivative with a unique structural framework, featuring a chloro-difluorophenyl moiety and a butan-2-amine backbone. Its stereospecific (2R) configuration makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of halogen substituents (chloro and fluoro) enhances its reactivity and binding affinity, making it a subject of interest in drug discovery and material science. Researchers often explore its potential in modulating enzyme inhibition and receptor targeting, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like (2R)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine has surged due to their metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives. The compound’s CAS No. 2227839-84-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Users often query its synthetic routes, spectroscopic data (NMR, HPLC), and chiral separation methods, highlighting its technical complexity.

From a pharmacological perspective, the chloro-difluorophenyl group in this compound is associated with enhanced lipophilicity and blood-brain barrier penetration, making it a candidate for CNS-targeted therapies. Its amine functionality allows for derivatization into prodrugs or salts, addressing solubility challenges—a common hurdle in modern drug development. Discussions in forums often revolve around its patent status and toxicological profile, underscoring the need for transparent data sharing in open-access platforms.

The compound’s applications extend beyond pharmaceuticals. In materials science, its aromatic fluorination contributes to the design of high-performance polymers with thermal stability. Searches for CAS 2227839-84-9 often intersect with keywords like catalysis and ligand design, reflecting its utility in asymmetric synthesis. As AI-driven drug discovery gains traction, computational studies on its 3D conformation and docking simulations are trending, offering insights into its mechanistic behavior.

Quality control of (2R)-4-(3-chloro-2,4-difluorophenyl)butan-2-amine demands rigorous analytical validation, with HPLC-MS and chiral chromatography being industry standards. Researchers emphasize the importance of regulatory compliance (e.g., ICH guidelines) during its synthesis, a topic frequently debated in professional networks. Additionally, its scalability and cost-efficiency are critical for commercial viability, driving innovations in continuous flow chemistry.

In summary, CAS No. 2227839-84-9 represents a versatile building block with multidisciplinary appeal. Its chiral purity, halogenated architecture, and functional adaptability position it at the forefront of contemporary research. As the scientific community prioritizes data-driven approaches, this compound’s role in high-throughput screening and fragment-based drug design is poised to expand, answering pressing questions in molecular innovation.